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Compound of Interest

Compound Name: 2,2,4-Trimethyl-3-pentanol

Cat. No.: B1616163

An In-Depth Technical Guide to the Physical Properties of 2,2,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,4-Trimethyl-3-pentanol, a branched-chain octyl alcohol, is a compound of interest in
various chemical and pharmaceutical applications. Its unique structural arrangement, featuring
significant steric hindrance around the hydroxyl group, imparts distinct physical and chemical
properties that influence its behavior as a solvent, a reactant, and a potential component in
formulated products. This guide provides a comprehensive overview of the key physical
properties of 2,2,4-trimethyl-3-pentanol, offering a foundational understanding for its
application in research and development.

Molecular Structure and Identification

A clear understanding of the molecular structure is paramount to interpreting its physical
properties.

Caption: Molecular Structure of 2,2,4-Trimethyl-3-pentanol

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2,2 ,4-trimethylpentan-3-ol[1][2]

CAS Number 5162-48-1[1][3][4][5]

Molecular Formula CsH1sO[1][2][3][6]

Molecular Weight 130.23 g/mol [1][3][6][7]

nehl INChI=1S/C8H180/c1-6(2)7(9)8(3,4)5/h6-
7,9H,1-5H3[5]

InChlKey AXINNNIHLIWMTC-UHFFFAOYSA-NI[5]

Synonyms 3-Pentanol, 2,2,4-trimethyl-[5]

Physicochemical Properties

The physical state and behavior of 2,2,4-trimethyl-3-pentanol under various conditions are
dictated by its physicochemical properties.

Table 2: Key Physical Properties

Property Value

Light brown or yellow liquid; Clear liquid with a

Appearance _
fruity aroma[7]
Boiling Point 151 °C[3]
Melting Point -11 °C[3]
Density 0.828 g/mL[3]
Refractive Index 1.427[3]
B Soluble in heptane and ethanol; Insoluble in
Solubility

water[7][8]

Experimental Determination of Physical Properties
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Accurate determination of physical properties is crucial for the reliable application of 2,2,4-
trimethyl-3-pentanol. The following are standard protocols for measuring key parameters.

Boiling Point Determination

The boiling point is a fundamental property that informs distillation and purification processes.

Protocol:

Place a small sample of 2,2,4-trimethyl-3-pentanol in a Thiele tube with a heating oil.
 Insert a thermometer and a capillary tube (sealed at one end) into the sample.

o Heat the Thiele tube gently and observe for a continuous stream of bubbles from the
capillary tube.

e Remove the heat and record the temperature at which the liquid just begins to enter the
capillary tube. This is the boiling point.

Sample Preparation —®| Heating —®| Observation [—® Cooling and Measurement

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination

Density Measurement

Density is a critical parameter for volumetric calculations and formulation development.
Protocol:

» Weigh a clean, dry pycnometer (specific gravity bottle) of a known volume.

« Fill the pycnometer with 2,2,4-trimethyl-3-pentanol, ensuring no air bubbles are present.

e Thermostat the pycnometer and its contents to a specific temperature (e.g., 25 °C).
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o Weigh the filled pycnometer.

o Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Refractive Index Measurement

The refractive index is a useful property for identification and purity assessment.
Protocol:

o Calibrate an Abbe refractometer using a standard of known refractive index.

Place a few drops of 2,2,4-trimethyl-3-pentanol on the prism of the refractometer.

Close the prism and allow the sample to equilibrate to the instrument's temperature.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

Read the refractive index from the scale.

Spectroscopic Data

Spectroscopic analysis provides detailed information about the molecular structure and
functional groups of 2,2,4-trimethyl-3-pentanol.

'H NMR (Proton Nuclear Magnetic Resonance): Provides information on the different types
of protons and their neighboring environments.[1][9]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Identifies the different carbon
environments within the molecule.[1]

¢ IR (Infrared) Spectroscopy: Confirms the presence of the hydroxyl (-OH) functional group
through its characteristic broad absorption band.[1][5]

e Mass Spectrometry: Determines the molecular weight and provides information on the
fragmentation pattern of the molecule, aiding in structural elucidation.[1][10]
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Safety, Handling, and Storage

Proper handling and storage are essential when working with 2,2,4-trimethyl-3-pentanol to
ensure laboratory safety.

e Hazards: 2,2,4-trimethyl-3-pentanol is a flammable liquid and vapor. It is harmful if
swallowed and can cause skin and eye irritation.[11][12]

o Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment
(PPE), including gloves and safety goggles.[11][13] Ground and bond containers when
transferring material to prevent static discharge.[13]

e Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible substances such as oxidizing agents.[11][13][14] Keep containers tightly
closed.[11][13]

Safe Handling Proper Storage

Ventilation PPE Grounding Cool_Dry Away_from_Ignition Tightly_Closed

Click to download full resolution via product page

Caption: Key Safety and Handling Considerations

Conclusion

The physical properties of 2,2,4-trimethyl-3-pentanol, from its boiling and melting points to its
spectroscopic signature, are a direct consequence of its highly branched and sterically
hindered structure. A thorough understanding of these properties, coupled with safe handling
practices, is fundamental for its effective and responsible use in scientific research and
industrial applications. This guide serves as a foundational resource for professionals engaged
in the study and application of this versatile alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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